Cas no 2138253-43-5 (4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)-)

• Product Name: 4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)-
• CAS No: 2138253-43-5
• MF: C₆H₅BrCl₃N₃
• MW: 305.386996984482
• CID: 5294364
• Update Time: 2025-05-22

4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)-

• Inchi： 1S/C6H5BrCl3N3/c1-11-4-3(7)2-12-5(13-4)6(8,9)10/h2H,1H3,(H,11,12,13)
• InChI Key： FHXVXYQWJOZDGQ-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(Br)C(NC)=N1

Additional information on 4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)-

5-Bromo-N-methyl-2-(trichloromethyl)-4-pyrimidinamine: A Versatile Chemical Compound for Modern Applications

5-Bromo-N-methyl-2-(trichloromethyl)-4-pyrimidinamine (CAS No. 2138253-43-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, also known as 4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)-, features a unique molecular structure combining bromine and trichloromethyl groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The 5-bromo-N-methyl-2-(trichloromethyl)-4-pyrimidinamine structure offers distinct advantages in synthetic chemistry. The presence of the trichloromethyl group enhances electrophilic character, while the bromine substituent at the 5-position provides opportunities for further functionalization through cross-coupling reactions. These properties make it valuable for creating diverse molecular libraries in medicinal chemistry. Current trends in AI-assisted drug design have identified this scaffold as promising for targeting specific protein-protein interactions, aligning with growing interest in precision medicine approaches.

In material science applications, 4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)- has shown potential as a building block for advanced organic electronic materials. Its electron-withdrawing characteristics and planar aromatic system make it suitable for developing novel semiconductors and photovoltaic materials. This aligns with global research priorities in renewable energy technologies, where scientists search for "organic compounds for solar cells" or "pyrimidine-based electronic materials." The compound's thermal stability and conjugation properties are particularly relevant for these applications.

The synthesis and handling of CAS 2138253-43-5 require specialized knowledge in heterocyclic chemistry. Modern synthetic protocols often employ palladium-catalyzed reactions to introduce additional functional groups, addressing common search queries like "pyrimidine bromination methods" or "N-methylation of aminopyrimidines." Analytical characterization typically involves advanced techniques such as LC-MS and NMR spectroscopy, which are frequently searched topics among chemistry professionals working with similar compounds.

From a commercial perspective, 5-bromo-N-methyl-2-(trichloromethyl)-4-pyrimidinamine represents a niche but growing segment in fine chemicals. Market analysis shows increasing demand for such specialized intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs. The compound's availability through major chemical suppliers has expanded in recent years, reflecting its rising importance in various research fields.

Environmental and safety considerations for 4-Pyrimidinamine, 5-bromo-N-methyl-2-(trichloromethyl)- follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper handling procedures are essential, including the use of appropriate personal protective equipment. These precautions align with general laboratory safety guidelines frequently searched by researchers working with similar chemical entities.

Future research directions for CAS 2138253-43-5 may explore its potential in emerging areas such as covalent inhibitor design or as a precursor for metal-organic frameworks (MOFs). The compound's unique combination of substituents offers multiple vectors for structural modification, making it adaptable to various research needs. This versatility explains why queries like "modified pyrimidines for drug discovery" or "halogenated heterocycles applications" remain popular in scientific literature searches.

In conclusion, 5-Bromo-N-methyl-2-(trichloromethyl)-4-pyrimidinamine represents an important chemical building block with diverse applications across multiple scientific disciplines. Its structural features and synthetic flexibility position it as valuable for addressing current challenges in medicinal chemistry, materials science, and beyond. As research continues to uncover new applications, this compound will likely maintain its relevance in cutting-edge scientific investigations.